![molecular formula C7H18Cl2N2 B6207790 N,N-dimethyl-1-[(methylamino)methyl]cyclopropan-1-amine dihydrochloride CAS No. 2703778-89-4](/img/new.no-structure.jpg)
N,N-dimethyl-1-[(methylamino)methyl]cyclopropan-1-amine dihydrochloride
Overview
Description
N,N-dimethyl-1-[(methylamino)methyl]cyclopropan-1-amine dihydrochloride is a chemical compound with a unique structure that includes a cyclopropane ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N,N-dimethyl-1-[(methylamino)methyl]cyclopropan-1-amine dihydrochloride typically involves the reaction of cyclopropanone derivatives with methylamine and dimethylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The process typically includes steps such as purification and crystallization to obtain the dihydrochloride salt in its pure form.
Chemical Reactions Analysis
Types of Reactions
N,N-dimethyl-1-[(methylamino)methyl]cyclopropan-1-amine dihydrochloride can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding amine oxides.
Reduction: Reduction reactions can convert it into simpler amines.
Substitution: It can participate in nucleophilic substitution reactions, where the amine group is replaced by other functional groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles like halides for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure optimal yields.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield amine oxides, while substitution reactions can produce a variety of substituted cyclopropane derivatives.
Scientific Research Applications
N,N-dimethyl-1-[(methylamino)methyl]cyclopropan-1-amine dihydrochloride has diverse applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: Researchers study its effects on biological systems to understand its potential as a biochemical tool.
Medicine: It is investigated for its potential therapeutic properties, including its role as a precursor in drug synthesis.
Industry: The compound is used in the development of new materials and as a reagent in various industrial processes.
Mechanism of Action
The mechanism by which N,N-dimethyl-1-[(methylamino)methyl]cyclopropan-1-amine dihydrochloride exerts its effects involves interaction with specific molecular targets. It can bind to receptors or enzymes, altering their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Similar Compounds
- N,N-dimethyl-1,3-propanediamine
- N,N-dimethyl-1,2-ethanediamine
- N,N-dimethyl-1,6-hexanediamine
Uniqueness
N,N-dimethyl-1-[(methylamino)methyl]cyclopropan-1-amine dihydrochloride is unique due to its cyclopropane ring, which imparts distinct chemical properties compared to other similar compounds. This structural feature can influence its reactivity and interactions with biological targets, making it a valuable compound for specific research applications.
Properties
CAS No. |
2703778-89-4 |
|---|---|
Molecular Formula |
C7H18Cl2N2 |
Molecular Weight |
201.1 |
Purity |
95 |
Origin of Product |
United States |
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